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Compound of Interest

Compound Name: Mercuric thiocyanate

Cat. No.: B148001 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety precautions and handling

procedures for mercuric thiocyanate. The information is intended for laboratory personnel and

researchers who may be working with this highly toxic compound. Adherence to these

guidelines is critical to ensure personal safety and minimize environmental contamination.

Hazard Identification and Classification
Mercuric thiocyanate (Hg(SCN)₂) is a highly toxic, odorless, white crystalline powder.[1] It is

classified as a hazardous substance with acute toxicity in oral, dermal, and inhalation routes of

exposure.[2][3][4][5] It is also known to cause damage to organs through prolonged or repeated

exposure and is very toxic to aquatic life with long-lasting effects.[2][3][4][5]

GHS Hazard Statements:

H300: Fatal if swallowed.[4]

H310: Fatal in contact with skin.[4]

H330: Fatal if inhaled.[4]

H317: May cause an allergic skin reaction.[2]

H319: Causes serious eye irritation.[2]
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H341: Suspected of causing genetic defects.[2]

H361: Suspected of damaging fertility or the unborn child.[2]

H370: Causes damage to organs.[2]

H372: Causes damage to organs through prolonged or repeated exposure.[2]

H373: May cause damage to organs through prolonged or repeated exposure.[3][5]

H400: Very toxic to aquatic life.[4]

H410: Very toxic to aquatic life with long lasting effects.[2][3][4][5]

Toxicological Data
The following table summarizes the acute toxicity data for mercuric thiocyanate.

Toxicity Data Value Species Reference

Oral LD50 46 mg/kg Rat [6][7]

Oral LD50 24.5 mg/kg Mouse [6]

Dermal LD50 685 mg/kg Rat [7]

Mercury poisoning can lead to severe health effects, including tremors, irritability, sore gums,

increased salivation, memory loss, a metallic taste, personality changes, and brain and kidney

damage.[8]

Physical and Chemical Properties
A summary of the key physical and chemical properties of mercuric thiocyanate is provided

below.
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Property Value Reference

Appearance Off-white powder/solid [2]

Odor Odorless [2]

Melting Point 165 °C (329 °F) [2]

Flash Point 120 °C (248 °F) [2]

Water Solubility Slightly soluble [8]

Vapor Pressure 0.0012 mm Hg at 20°C (68°F) [8]

Safe Handling and Storage Protocols
Engineering Controls

Ventilation: Use only in a well-ventilated area, preferably within a chemical fume hood.[2][4]

Local exhaust ventilation should be used to control the release of dust or vapors.[8]

Safety Equipment: Eye wash fountains and emergency showers must be readily available in

the immediate work area.[8]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling mercuric thiocyanate:
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PPE Specification Reference

Gloves

Chemical-resistant gloves

(e.g., natural rubber).

Breakthrough time and glove

thickness should be

appropriate for the duration of

handling.

[2][8]

Eye Protection

Impact-resistant safety goggles

with side shields. A face shield

should be worn when there is

a risk of splashing.

[8]

Body Protection
A lab coat or other protective

clothing.
[6][8]

Respiratory Protection

An approved/certified dust

respirator should be used,

especially when ventilation is

inadequate or when handling

powders.[5][6] For potential

exposure above 10 mg/m³, a

MSHA/NIOSH-approved self-

contained breathing apparatus

is required.[8]

Handling Procedures
Do not eat, drink, or smoke in areas where mercuric thiocyanate is handled, processed, or

stored.[8]

Avoid contact with skin, eyes, and clothing.[2][4]

Avoid the formation of dust and aerosols.[4]

Wash hands thoroughly after handling.[2][8]
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Contaminated work clothes should be laundered by individuals who have been informed of

the hazards.[8]

Storage
Store in a cool, dry, and well-ventilated place in a tightly closed container.[2][4]

Keep locked up and away from incompatible materials such as strong acids, ammonia, and

acetylene.[8]

Protect from moisture and direct sunlight.[2][8]

Emergency Procedures
First Aid Measures

Exposure Route First Aid Protocol Reference

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Seek

immediate medical attention.

[2][4]

Inhalation

Remove the person to fresh

air. If breathing has stopped,

provide artificial respiration.

Seek immediate medical

attention.

[2][8]

Skin Contact

Immediately wash the affected

area with plenty of soap and

water for at least 15 minutes.

Remove contaminated

clothing. Seek immediate

medical attention.

[2][8]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, removing contact

lenses if present. Seek

immediate medical attention.

[2]
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Spill Response
Evacuation: Evacuate all non-essential personnel from the spill area.[8]

Containment: For land spills, dig a pit or holding area to contain the material and cover with a

plastic sheet to prevent it from dissolving in water.[1]

Cleanup: Spills should be collected using special mercury vapor suppressants or a dedicated

vacuum.[1][8] The area should be ventilated and washed after cleanup is complete.[8]

Disposal: Mercuric thiocyanate and contaminated materials must be disposed of as

hazardous waste in accordance with local, state, and federal regulations.[8] Do not allow the

chemical to enter drains or the environment.[4]

Experimental Workflow and Safety Logic
The following diagrams illustrate the logical workflow for handling mercuric thiocyanate and

the appropriate emergency response procedures.
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Figure 1: Safe Handling Workflow for Mercuric Thiocyanate
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Caption: Safe Handling Workflow Diagram.
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Figure 2: Emergency Response Protocol for Mercuric Thiocyanate Exposure
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Caption: Emergency Response Protocol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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